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Compound of Interest

Compound Name: Isopropy! nitrate

Cat. No.: B155222

For Researchers, Scientists, and Propulsion Development Professionals

This document provides a comprehensive overview of Isopropyl Nitrate (IPN) for its
application as a monopropellant in propulsion systems. It includes detailed information on its
chemical and physical properties, decomposition chemistry, performance characteristics,
experimental protocols for evaluation, and essential safety and handling procedures.

Introduction

Isopropyl Nitrate (IPN), with the chemical formula CsH7NOs, is a colorless liquid organic
nitrate that has been utilized as a monopropellant, a cetane improver for diesel fuels, and a jet
engine starter fuel, where it was known as AVPIN.[1][2][3] As a monopropellant, it offers the
advantage of a simplified propulsion system design compared to bipropellant systems. Its
decomposition can be initiated thermally or catalytically to produce hot gas for generating
thrust.[2][4] This document outlines the key data, protocols, and safety considerations for
researchers working with IPN in a laboratory or developmental setting.

Properties of Isopropyl Nitrate

IPN is an extremely flammable liquid that burns with a nearly invisible flame.[1] It is
characterized as a low-sensitivity explosive.[1] A summary of its key physical and chemical
properties is presented in Table 1.
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Table 1: Physical and Chemical Properties of Isopropyl Nitrate

Property Value References
Chemical Formula Cs3H7NOs [1]
Molar Mass 105.09 g/mol [1]
Appearance Colorless liquid with a pleasant (4][5]

odor
Density 1.036 g/cm? [1][2]
Boiling Point 101-102 °C (214-215 °F) [1][21[4]
Melting Point -82.5 °C (-116.5 °F) [1]
Flash Point 12 °C (54 °F) [4]
Vapor Pressure 34.1 mmHg [5]

N Insoluble in water, miscible
Solubility ) ) [31[5]
with many organic solvents

| Detonation Velocity | ~5400 m/s |[1] |

Decomposition Chemistry and Mechanism

The thermal decomposition of IPN is a critical process for its function as a monopropellant.
Studies have shown that the decomposition proceeds through a radical mechanism initiated by
the cleavage of the O—NO:2 bond.[6][7][8][9] This initial step is the rate-determining step in the
overall decomposition process.

The primary decomposition pathway is as follows:

« Initiation: The process begins with the homolytic fission of the weak O—NO-2 bond, forming an
isopropoxy radical and nitrogen dioxide.[6][8][10] (CH3)2CHONO2 — (CH3)2CHOe* + NO2

» Propagation: The highly unstable isopropoxy radical rapidly decomposes into a methyl
radical and acetaldehyde.[6][7][8] (CH3)2CHOe — CHse + CH3CHO

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b155222?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://grokipedia.com/page/Isopropyl_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nitrate
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-industrial-significance-isopropyl-nitrate-wq
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-industrial-significance-isopropyl-nitrate-wq
https://grokipedia.com/page/Isopropyl_nitrate
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://grokipedia.com/page/Isopropyl_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nitrate
https://www.sciencemadness.org/smwiki/index.php/Isopropyl_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nitrate
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://caprysses.fr/IMG/publis/2016_2.pdf
https://pubmed.ncbi.nlm.nih.gov/27676070/
https://pubs.acs.org/doi/10.1021/acs.jpca.6b06552
https://pubs.acs.org/doi/pdf/10.1021/acs.jpca.6b06552
https://caprysses.fr/IMG/publis/2016_2.pdf
https://pubs.acs.org/doi/10.1021/acs.jpca.6b06552
https://www.researchgate.net/publication/308727302_Thermal_Decomposition_of_Isopropyl_Nitrate_Kinetics_and_Products
https://caprysses.fr/IMG/publis/2016_2.pdf
https://pubmed.ncbi.nlm.nih.gov/27676070/
https://pubs.acs.org/doi/10.1021/acs.jpca.6b06552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

The measured yields of the final products—nitrogen dioxide (NO2z), methyl radical (CHse), and
acetaldehyde (CHsCHO)—are all nearly unity, confirming this dominant pathway.[6][7][8] Under
detonation conditions, these initial products further react to form stable small molecules like Nz,
CO, COz, and H20.[11]
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Thermal Decomposition Pathway of Isopropyl Nitrate.

Performance Characteristics

The performance of IPN as a monopropellant is determined by its combustion behavior under
various conditions. Key parameters include the linear burning rate and its dependence on

pressure.

Table 2: Combustion and Decomposition Characteristics of Isopropyl Nitrate
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Parameter Condition Value References

] 5 mm strand, 1 atm
Linear Burn Rate (air) ~0.2 mm/s [12]
air

5 mm strand, 50 bar

Linear Burn Rate ) ~1.6 mm/s [12]
(air)
Pressure Exponent 5 mm strand, >10 bar 1.54 [12]
O-NO:2 Bond Thermal
) o N 38.2 + 4.0 kcal/mol [6][7118]
Dissociation Energy Decomposition

| Activation Energy (Ea) | Thermal Decomposition | ~160 kJ/mol |[10][13] |

Studies on the combustion of IPN strands in a quiescent air atmosphere show a two-regime
behavior.[12] Up to 10 bar, combustion is dominated by a bipropellant flame with the
surrounding air.[12] Above this pressure, a distinct monopropellant flame dominates, leading to
a steep increase in the burning rate.[12]

Experimental Protocols

Evaluating IPN as a monopropellant requires specialized experimental setups. The following
protocols outline key procedures for characterization.
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Phase 1: Preparation & Safety
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Y
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Experimental Workflow for IPN Monopropellant Characterization.

Protocol 1: Thermal Decomposition Kinetics via Low-Pressure Flow Reactor

* Objective: To determine the rate constant and products of IPN thermal decomposition.
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o Apparatus: A low-pressure flow reactor coupled with a quadrupole mass spectrometer.[6][8]

» Methodology:

o Establish a steady flow of a helium carrier gas through the reactor at a controlled pressure
(e.qg., 1-12.5 Torr).[6][7]

o Heat the reactor to a stable target temperature (e.g., 473—658 K).[6][7]

o Introduce a known, low concentration of IPN vapor into the helium flow.

o Monitor the concentration of the IPN parent molecule and key decomposition products
(e.g., NOz, CHs radicals, acetaldehyde) using the mass spectrometer at the reactor outlet.

[6]
o Vary the reaction time by adjusting the flow velocity or the position of the IPN injector.[8]

o At lower temperatures (473-565 K), where IPN consumption is minimal, determine the rate
constant from the formation kinetics of a primary product like the CHs radical.[6][8]

o At higher temperatures (563—-658 K), determine the first-order rate constant from the
decay kinetics of the IPN concentration.[6][8]

o Repeat measurements across the full temperature range to determine the Arrhenius
parameters (activation energy and pre-exponential factor).

Protocol 2: Combustion Characterization via Closed Bomb Test

e Objective: To evaluate the combustion performance of IPN under constant volume
conditions.[14]

o Apparatus: A closed bomb, which is a high-pressure resistant, constant-volume container
equipped with an ignition system and a pressure sensor.[14]

e Methodology:

o Prepare the sample of IPN. For liquid propellants, this may involve containing it within a
suitable holder inside the bomb.
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o Calculate the required charge density and weigh the IPN sample and igniter material.[14]

o Seal the closed bomb and ensure all connections are secure.

o Initiate the ignition system to combust the sample.

o Record the pressure-time (P-t) curve using a high-speed data acquisition system.[14]

o From the P-t curve, determine key combustion parameters such as the maximum pressure
(Pm) and combustion time (t).[14]

o Analyze the data to calculate other ballistic properties like the impetus (force) and
covolume.[14]

Protocol 3: Linear Burn Rate Measurement via Strand Burner

o Objective: To measure the linear regression rate of IPN at various ambient pressures.[12]

o Apparatus: A high-pressure vessel (strand bomb) with optical access, a sample holder (e.qg.,
guartz tube), an ignition system, a pressure controller, and a high-speed camera.[12]

o Methodology:

o Fill a quartz tube of a known inner diameter (e.g., 3-9 mm) with liquid IPN to create a
propellant strand.[12]

o Place the strand in the holder inside the pressure vessel.

o Pressurize the vessel to the desired ambient pressure (e.g., 1-50 bar) with an inert gas
like nitrogen or with air.[12]

o Ignite the surface of the IPN strand using a heated nichrome wire or another suitable
igniter. Retract the igniter after ignition is confirmed.[12]

o Record the combustion process using a high-speed camera, tracking the regression of the
liquid surface over time.

o Analyze the video footage to calculate the linear burning rate (r = AL/At).
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o Repeat the experiment at various pressures to establish the relationship between burning
rate and pressure, often expressed by Vieille's law (r = aP"), and determine the pressure
exponent 'n'.

Safety, Handling, and Storage

IPN is a hazardous material that requires strict safety protocols. It is highly flammable, can form
explosive mixtures with air, and may decompose explosively if exposed to heat or fire for
prolonged periods.[1][5][15]

o Storage: Store in a cool, dry, well-ventilated, flammables-approved area away from heat,
sparks, and ignition sources.[16][17] Keep containers tightly closed and ground/bond them
when transferring material.[16] Avoid storage near combustible materials, reducing agents,
strong acids, and finely powdered metals.[16]

« Handling: Use in a well-ventilated area or outdoors.[17] All equipment must be grounded and
non-sparking tools should be used.[5][15][17] Avoid all personal contact, including inhalation
and contact with skin and eyes.[18] Empty containers retain product residue and can be
dangerous.[16]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or OSHA
regulations.[16][17][18]

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and a chemical apron or other
protective clothing to prevent skin exposure.[16][18]

o Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use a
full-face respirator with an appropriate cartridge.[16][17]

o Spill Response: ELIMINATE all ignition sources immediately.[5][15] Absorb the spill with dry
earth, sand, or other non-combustible material using clean, non-sparking tools and place it in
a suitable container for disposal.[5][15] A vapor-suppressing foam may be used to reduce
vapors.[5]
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* Incompatibilities: IPN is incompatible with strong oxidizing agents, reducing agents, strong
acids, finely powdered metals, and Lewis acids (e.g., sulfuric acid, tin(IV) chloride), which
can cause violent reactions.[16][18]

Handling IPN
///in Case of Spill ,’/In Case of Fire

s /
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Spill: Eliminate Ignition Fire: Use COz, Dry

Sources Chemical, or Foam

Handling
Spill: Absorb with First Aid: Flush Skin/Eyes, Cool, Dry, Ventilated Use in Well-Ventilated
Inert Material Move to Fresh Air Flammables Area Area (Fume Hood)
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Logical Relationships for Safe Handling of Isopropyl Nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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